Cas no 10191-00-1 (Shikimihsaeure)

• Product Name: Shikimihsaeure
• CAS No: 10191-00-1
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 2040941
• PubChem ID: 10986763
• Update Time: 2025-04-21

Shikimihsaeure Chemical and Physical Properties

Names and Identifiers

• Shikimihsaeure
• SCHEMBL8943144
• (+)-Shikimic acid
• (3S,4R,5S)-3,4,5-Trihydroxycyclohex-1-enecarboxylicacid
• (3S,4R,5S)-3,4,5-trihydroxycyclohexene-1-carboxylic acid
• 10191-00-1
• (3S,4R,5S)-3,4,5-Trihydroxycyclohex-1-enecarboxylic acid

• Inchi： 1S/C7H10O5/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1,4-6,8-10H,2H2,(H,11,12)/t4-,5-,6-/m0/s1
• InChI Key： JXOHGGNKMLTUBP-ZLUOBGJFSA-N
• SMILES： O[C@H]1[C@H](C=C(C(=O)O)C[C@@H]1O)O

Computed Properties

• Exact Mass: 174.052823g/mol
• Monoisotopic Mass: 174.052823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 174.15g/mol
• XLogP3: -1.7
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Shikimic acids and derivatves
• Natural Products and Extracts Plant Extracts Plant based Stenostomum acreanum